
Efrotomycin A1 molecular weight and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Efrotomycin A1

Cat. No.: B10854468 Get Quote

In-Depth Technical Guide to Efrotomycin A1
For Researchers, Scientists, and Drug Development Professionals

Abstract
Efrotomycin A1 is a narrow-spectrum antibiotic belonging to the elfamycin class.[1] It is

produced by the bacterium Nocardia lactamdurans and exhibits activity primarily against certain

Gram-positive and some Gram-negative bacteria.[1][2] The primary mechanism of action of

Efrotomycin A1 is the inhibition of bacterial protein synthesis through its interaction with

elongation factor Tu (EF-Tu).[1][3] This technical guide provides a comprehensive overview of

the molecular characteristics, mechanism of action, and relevant experimental protocols for

Efrotomycin A1.

Molecular Profile
Efrotomycin A1 is a complex macrolide antibiotic. Its fundamental chemical and physical

properties are summarized in the table below.
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Property Value Source(s)

Molecular Formula C59H88N2O20 [4][5][6][7][8]

Molecular Weight 1145.33 g/mol [4][6][7]

Appearance Amorphous yellow powder [1]

Solubility

Freely soluble in methanol and

isopropanol; slightly soluble in

acetonitrile; very slightly

soluble in water; practically

insoluble in hexane.

[1]

Mechanism of Action: Inhibition of Bacterial Protein
Synthesis
Efrotomycin A1 targets and inhibits bacterial protein synthesis, a fundamental process for

bacterial viability.[1] This inhibition is achieved through the specific binding of Efrotomycin A1
to Elongation Factor Tu (EF-Tu), a crucial protein in the translation process.[1][3]

The interaction between Efrotomycin A1 and EF-Tu disrupts the normal elongation cycle of

protein synthesis. Specifically, the binding of Efrotomycin A1 to EF-Tu prevents the release of

EF-Tu from the ribosome after GTP hydrolysis. This creates a stable, non-functional complex

on the ribosome, effectively halting the addition of new amino acids to the growing polypeptide

chain and thereby inhibiting protein synthesis.[1][9]
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Bacterial Protein Synthesis Elongation Cycle

Inhibition by Efrotomycin A1
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Primary Metabolism
(e.g., Glucose, Amino Acids)

Uracil Catabolism Polyketide Synthase (PKS) Pathway

β-Alanine

Pyridone Ring Formation Polyketide Chain Assembly

Post-PKS Modifications
(e.g., Glycosylation)
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Nocardia lactamdurans
Fermentation Broth
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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